3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide

• IUPAC Name: 3-[1-[(4-ethoxyphenyl)methyl]piperidin-3-yl]-N-(4-fluoro-2-methylphenyl)propanamide
• InChI: InChI=1S/C24H31FN2O2/c1-3-29-22-10-6-20(7-11-22)17-27-14-4-5-19(16-27)8-13-24(28)26-23-12-9-21(25)15-18(23)2/h6-7,9-12,15,19H,3-5,8,13-14,16-17H2,1-2H3,(H,26,28)
• InChI Key: KISUAUUVANHVEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCCC(C2)CCC(=O)NC3=C(C=C(C=C3)F)C
• Molecular Formula: C24H31FN2O2
• Molecular Weight: 398.5 g/mol

Description

3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide, also known as EFDP, is a compound that has been studied for its potential use in scientific research.

Mechanism of Action

3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide binds to the sigma-1 receptor with high affinity, leading to the modulation of cellular signaling pathways. This modulation can result in a variety of effects, including the inhibition of voltage-gated calcium channels, the activation of potassium channels, and the regulation of intracellular calcium levels. These effects can lead to changes in cellular function and behavior.
Biochemical and physiological effects:
3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to have neuroprotective effects in models of ischemic brain injury and Parkinson's disease. It has also been shown to have analgesic effects in models of neuropathic pain. Additionally, 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide has been shown to have anti-addictive effects in models of cocaine addiction.

Advantages and Limitations for Lab Experiments

3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide has several advantages for use in lab experiments. It has high affinity for the sigma-1 receptor, making it a useful tool for investigating the role of this receptor in cellular processes. It is also relatively easy to synthesize, allowing for large quantities to be produced for use in experiments. However, 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide has some limitations as well. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, it has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are several future directions for research involving 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide. One area of interest is the role of the sigma-1 receptor in neurodegenerative diseases such as Alzheimer's and Huntington's disease. 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide could be used to investigate the potential neuroprotective effects of sigma-1 receptor activation in these diseases. Another area of interest is the potential use of 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide as a therapeutic agent for pain management and addiction. Further studies are needed to fully understand the effects of 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide in vivo and to determine its potential as a therapeutic agent.

Synthesis Methods

3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide can be synthesized through a multi-step process involving the reaction of 4-ethoxybenzyl chloride with piperidine, followed by the reaction of the resulting compound with 4-fluoro-2-methylbenzoic acid. The final step involves the reaction of the intermediate with propanoyl chloride to yield 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide.

Scientific Research Applications

3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide has been studied for its potential use as a tool in scientific research. It has been shown to bind to the sigma-1 receptor, which is involved in a variety of cellular processes including calcium signaling, protein folding, and stress response. 3-[1-(4-ethoxybenzyl)-3-piperidinyl]-N-(4-fluoro-2-methylphenyl)propanamide has been used in studies investigating the role of the sigma-1 receptor in neuroprotection, pain management, and addiction.